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Compound of Interest

Compound Name: S 1592

Cat. No.: B1680372 Get Quote

Initial searches for the identifier "S 1592" in the context of a therapeutic compound or drug

candidate have not yielded a unique, identifiable agent. The designation "S 1592" is most

prominently associated with United States Senate Bill 1592, the "Occupational Therapy Mental

Health Parity Act."[1][2][3][4][5] This legislation concerns Medicare coverage for occupational

therapy services and is unrelated to preclinical in vivo animal studies of a specific

pharmacological substance.

A separate compound, designated XMT-1592, has been identified in the scientific literature.

XMT-1592 is a Dolasynthen NaPi2b-directed antibody-drug conjugate (ADC) that has

undergone Phase 1 dose-escalation studies in patients with ovarian cancer and non-small cell

lung cancer. However, it is crucial to confirm if this is the compound of interest before

proceeding with a detailed analysis of its in vivo animal models.

To provide an in-depth technical guide as requested, further clarification on the precise identity

of "S 1592" is required. The following information would be essential to locate and synthesize

the relevant preclinical data:

Full Chemical Name or Alternative Designations: Providing the complete chemical name or

any other known identifiers (e.g., company research codes) will enable a more targeted and

accurate literature search.

Therapeutic Target or Mechanism of Action: Understanding the intended biological target or

pathway of the compound will help in identifying relevant studies.
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Developing Organization: Knowing the pharmaceutical company or research institution that

developed "S 1592" can significantly narrow the search to their specific publications and

patents.

Therapeutic Area: Information on the intended disease indication (e.g., oncology, neurology,

immunology) is critical for contextualizing the in vivo models used.

Without this clarifying information, a comprehensive and accurate technical guide on the in vivo

animal models for "S 1592" cannot be constructed. Upon receiving a more specific identifier, a

thorough analysis of the relevant preclinical data, including experimental protocols, quantitative

data summarization, and visualization of associated pathways and workflows, can be initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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